2-Benzyloxyphenylethylamine
Cat. No. B8725722
M. Wt: 227.30 g/mol
InChI Key: FPKXUAZYZGMAQJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06017919
Procedure details
LAH (1.04 g, 0.0273 mol, 3.0 eq) was dissolved in THF (25 ml), and to this solution was added dropwise a THF solution (25 ml) of (2-benzyloxyphenyl)-acetonitrile (2.04 g, 0.0091 mol, 1.0 eq) under ice-cooling. After the completion of the dropwise addition, the mixture was stirred at room temperature for 15 minutes and refluxed under heating for 2 hours. This reaction mixture was cooled with ice-cold water, and a saturated aqueous sodium sulfate solution (about 30-40 ml) was added. After filtration through Celite, the filtrate was concentrated under reduced pressure. The obtained residue was purified by column chromatography (chloroforn/methanol=5/1) to give 2-(2-benzyloxyphenyl)ethylamine (0.415 g, 20.0%) as a pale-yellow amorphous compound.
Yield
20%
Identifiers
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REACTION_CXSMILES
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[H-].[H-].[H-].[H-].[Li+].[Al+3].[CH2:7]([O:14][C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][C:16]=1[CH2:21][C:22]#[N:23])[C:8]1[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=1.S([O-])([O-])(=O)=O.[Na+].[Na+]>C1COCC1>[CH2:7]([O:14][C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][C:16]=1[CH2:21][CH2:22][NH2:23])[C:8]1[CH:9]=[CH:10][CH:11]=[CH:12][CH:13]=1 |f:0.1.2.3.4.5,7.8.9|
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Inputs
Step One
Step Two
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Name
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Quantity
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35 (± 5) mL
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Type
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reactant
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Smiles
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S(=O)(=O)([O-])[O-].[Na+].[Na+]
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Step Three
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Name
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Quantity
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2.04 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)OC1=C(C=CC=C1)CC#N
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Name
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Quantity
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25 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at room temperature for 15 minutes
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooling
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ADDITION
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Type
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ADDITION
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Details
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After the completion of the dropwise addition
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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refluxed
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under heating for 2 hours
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Duration
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2 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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This reaction mixture was cooled with ice-cold water
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FILTRATION
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Type
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FILTRATION
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Details
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After filtration through Celite
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate was concentrated under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The obtained residue was purified by column chromatography (chloroforn/methanol=5/1)
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Outcomes
Product
Details
Reaction Time |
15 min |
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Name
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|
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Type
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product
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Smiles
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C(C1=CC=CC=C1)OC1=C(C=CC=C1)CCN
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.415 g | |
| YIELD: PERCENTYIELD | 20% | |
| YIELD: CALCULATEDPERCENTYIELD | 20.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
